Cas no 62006-49-9 (2,4-Hexadienoic acid, 2-bromo-, ethyl ester, (2Z,4E)-)
62006-49-9 structure
Product Name:2,4-Hexadienoic acid, 2-bromo-, ethyl ester, (2Z,4E)-
CAS No:62006-49-9
MF:C8H11BrO2
MW:219.075742006302
CID:1632632
PubChem ID:71390668
Update Time:2025-04-21
2,4-Hexadienoic acid, 2-bromo-, ethyl ester, (2Z,4E)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Hexadienoic acid, 2-bromo-, ethyl ester, (2Z,4E)-
- ethyl 2-bromohexa-2,4-dienoate
- DTXSID40812568
- 62006-49-9
-
- Inchi: 1S/C8H11BrO2/c1-3-5-6-7(9)8(10)11-4-2/h3,5-6H,4H2,1-2H3
- InChI Key: PFQKATBGMBCUDG-UHFFFAOYSA-N
- SMILES: BrC(=CC=CC)C(=O)OCC
Computed Properties
- Exact Mass: 217.99423
- Monoisotopic Mass: 217.99424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 2.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2,4-Hexadienoic acid, 2-bromo-, ethyl ester, (2Z,4E)- Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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